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Compound of Interest

Compound Name: rac-Pregabalin-d4

Cat. No.: B1153103

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,
availability, and key applications of rac-Pregabalin-d4. Designed for researchers, scientists,
and professionals in drug development, this document includes detailed experimental protocols
and visual diagrams to support your research endeavors.

Introduction to rac-Pregabalin-d4

rac-Pregabalin-d4 is the deuterated analog of racemic Pregabalin, a gamma-aminobutyric
acid (GABA) analog. It is a crucial tool in bioanalytical and pharmacokinetic (PK) studies,
primarily serving as an internal standard for the quantification of Pregabalin in various
biological matrices using mass spectrometry-based methods. The inclusion of deuterium atoms
provides a distinct mass difference from the unlabeled drug, allowing for accurate and precise
measurement without interfering with the chemical properties of the analyte.

Commercial Suppliers and Availability

The following table summarizes the commercial availability of rac-Pregabalin-d4 from various
suppliers. Please note that availability and pricing are subject to change and it is recommended
to visit the supplier's website for the most current information.
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Catalog

Supplier Product Name Purity Availability
Number
N rac-Pregabalin- ) ) Inquire for
Pharmaffiliates PA STI 074700 High Purity o
d4 availability[1]
rac-Pregabalin- ) ] Requires custom
LGC Standards TRC-P704804 High Purity _
d4 synthesis[2]
) ) 5mg available,
United States rac-Pregabalin- ) -~ o
) ] 166278 Highly Purified pricing listed on
Biological d4

website[3]

Experimental Protocols

rac-Pregabalin-d4 is predominantly used as an internal standard in Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of Pregabalin. Below
are detailed methodologies synthesized from various research publications.

Bioanalytical Method for Pregabalin in Human Plasma
using LC-MS/MS

This section outlines a typical experimental protocol for the determination of Pregabalin in
human plasma, using rac-Pregabalin-d4 as an internal standard.

3.1.1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma in a microcentrifuge tube, add 20 pL of rac-Pregabalin-d4
internal standard working solution (concentration will depend on the expected analyte
concentration range).

e Add 300 pL of acetonitrile to precipitate plasma proteins.
e Vortex the mixture for 1 minute.

o Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried residue in 200 pL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

3.1.2. Liquid Chromatography Conditions

e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 um patrticle size) is commonly
used.

» Mobile Phase: A gradient or isocratic elution can be employed. A typical mobile phase
consists of a mixture of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in
acetonitrile (Solvent B).

o Flow Rate: A flow rate of 0.3-0.5 mL/min is generally appropriate.

o Column Temperature: Maintain the column at a constant temperature, for example, 40°C.

3.1.3. Mass Spectrometry Conditions

lonization Mode: Electrospray lonization (ESI) in positive ion mode is typically used for
Pregabalin analysis.

Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to
monitor specific precursor-to-product ion transitions for both Pregabalin and rac-Pregabalin-
d4.

o Pregabalin: The transition to monitor is typically m/z 160.1 - 142.1.

o rac-Pregabalin-d4: The transition to monitor is typically m/z 164.1 - 146.1.

e Instrument Parameters: Optimize instrument parameters such as declustering potential,
collision energy, and source temperature to achieve maximum sensitivity and signal-to-noise
ratio.
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Visualizations

The following diagrams illustrate key concepts related to the use and mechanism of action of
Pregabalin.

Click to download full resolution via product page

Caption: Experimental workflow for the bioanalysis of Pregabalin using rac-Pregabalin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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